methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate

• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol
• IUPAC Name: methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate
• InChI: InChI=1S/C14H17N3O4/c1-14(2,3)21-13(19)15-8-5-6-10-9(7-8)11(17-16-10)12(18)20-4/h5-7H,1-4H3,(H,15,19)(H,16,17)
• InChI Key: YFTCTBFCSGSMCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1)NN=C2C(=O)OC

Description

Methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate is a synthetic compound with a complex molecular structure.

Preparation Methods

The synthesis of methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate involves multiple steps. One common method includes the reaction of 5-amino-1H-indazole-3-carboxylic acid with tert-butyl chloroformate in the presence of a base, followed by esterification with methanol . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

Methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the indazole ring, where halogenated derivatives can be synthesized using halogenating agents.

Scientific Research Applications

Methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a lead compound for drug development, particularly in the treatment of various diseases.

Industry: It is utilized in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylate can be compared with other indazole derivatives, such as:

6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid: This compound also belongs to the family of indazole derivatives and shares similar chemical properties.

2-[(tert-Butoxycarbonyl)amino]ethyl methacrylate: Another related compound with similar functional groups but different applications.

The uniqueness of this compound lies in its specific molecular structure, which imparts distinct chemical and biological properties, making it a valuable compound for research and development .